Cas no 625122-67-0 (2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-2-hydroxyacetic acid
• CAS No: 625122-67-0
• MF: C₂₀H₁₉NO₅
• MW: 353.368565797806
• CID: 5560960
• PubChem ID: 165996391
• Update Time: 2025-07-18

2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28328789
• 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]-2-hydroxyacetic acid
• 625122-67-0
• 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-2-hydroxyacetic acid

• Inchi： 1S/C20H19NO5/c22-17(18(23)24)20(9-10-20)21-19(25)26-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17,22H,9-11H2,(H,21,25)(H,23,24)
• InChI Key： ZGQKATHGAKCNHR-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 353.12632271g/mol
• Monoisotopic Mass: 353.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-2-hydroxyacetic acid

Professional Introduction to 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-2-hydroxyacetic Acid (CAS No. 625122-67-0)

2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-2-hydroxyacetic acid, with the CAS number 625122-67-0, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in drug discovery and therapeutic development. The unique structural features of this molecule, including its fluoren-9-yl moiety and the presence of both amino and hydroxyacetic acid functional groups, make it a versatile candidate for further exploration.

The cyclopropyl group in the molecular structure of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-2-hydroxyacetic acid contributes to its distinct chemical behavior and reactivity. Cyclopropyl-containing compounds are known for their stability and ability to participate in various biochemical interactions, which makes them valuable in the design of novel pharmaceuticals. The combination of these structural elements not only enhances the compound's potential as a bioactive molecule but also opens up possibilities for its use in targeted therapies.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy as it is often used in medicinal chemistry to improve the solubility and metabolic stability of drug candidates. This group also facilitates the attachment of other pharmacophores, making it an ideal scaffold for designing multifunctional compounds.

The hydroxyacetic acid moiety in 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-2-hydroxyacetic acid introduces acidic properties to the molecule, which can be exploited for various biological interactions. Hydroxyacetic acid derivatives have been studied extensively for their potential roles in metabolic regulation and as intermediates in the synthesis of more complex molecules. The presence of this group suggests that the compound may have applications in areas such as enzyme inhibition and metabolic pathway modulation.

Recent research has highlighted the importance of structurally diverse compounds in drug discovery efforts. The unique combination of functional groups in 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-2-hydroxyacetic acid positions it as a promising candidate for further investigation. Studies have shown that molecules with similar structural motifs can exhibit significant biological activity, making them valuable tools for understanding disease mechanisms and developing new treatments.

The synthesis of 2-1-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclopropyl}-2-hydroxyacetic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential for achieving the desired product. These synthetic methodologies are critical for producing complex molecules like this one, which can then be subjected to rigorous biological testing.

In conclusion, 2-({(9H-fluoren)-9-ylmethoxycarbonyl})amino)cyclopropyl)-2-hydroxyacetic acid (CAS No. 62512267) is a multifunctional compound with significant potential in biomedical research. Its unique structural features, including the presence of fluorenylmethoxycarbonyl and cyclopropyl groups, make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for structurally diverse compounds, 2-({(9H-fluorenylmethoxycarbonyl})amino)cyclopropyl)-2-hydroxyacetic acid is poised to play a crucial role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.